[(4-Bromothiophen-2-yl)methyl](2-ethoxyethyl)amine

• Molecular Formula: C9H14BrNOS
• Molecular Weight: 264.18 g/mol
• IUPAC Name: N-[(4-bromothiophen-2-yl)methyl]-2-ethoxyethanamine
• InChI: InChI=1S/C9H14BrNOS/c1-2-12-4-3-11-6-9-5-8(10)7-13-9/h5,7,11H,2-4,6H2,1H3
• InChI Key: CQSHKSLCNKUHEE-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNCC1=CC(=CS1)Br

Description

(4-Bromothiophen-2-yl)methylamine is a secondary amine characterized by a brominated thiophene ring and a 2-ethoxyethyl substituent. The bromine atom at the 4-position of the thiophene ring likely enhances electrophilic reactivity, while the ethoxyethyl chain contributes to solubility in polar solvents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Bromothiophen-2-yl)methylamine typically involves the bromination of thiophene followed by the introduction of the ethoxyethylamine group. The bromination can be achieved using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron or aluminum chloride. The resulting 4-bromothiophene is then subjected to a nucleophilic substitution reaction with 2-ethoxyethylamine under basic conditions to yield the desired compound.

Industrial Production Methods

Industrial production of (4-Bromothiophen-2-yl)methylamine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can optimize the production process.

Chemical Reactions Analysis

Types of Reactions

Oxidation: (4-Bromothiophen-2-yl)methylamine can undergo oxidation reactions to form sulfoxides or sulfones. Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: The compound can be reduced to remove the bromine atom or to convert the thiophene ring to a tetrahydrothiophene ring. Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophilic substitution reactions can occur at the bromine atom, allowing the introduction of various functional groups. Reagents such as sodium methoxide or potassium tert-butoxide can facilitate these reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-CPBA, potassium permanganate

Reduction: LiAlH4, NaBH4

Substitution: Sodium methoxide, potassium tert-butoxide

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Tetrahydrothiophene derivatives

Substitution: Various substituted thiophenes

Scientific Research Applications

(4-Bromothiophen-2-yl)methylamine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules

Biology: The compound can be used in the development of bioactive molecules and pharmaceuticals. Its structural features may contribute to the design of molecules with specific biological activities.

Industry: Used in the production of specialty chemicals and materials, including polymers and advanced materials with specific properties.

Mechanism of Action

The mechanism of action of (4-Bromothiophen-2-yl)methylamine depends on its specific application. In general, the compound may interact with molecular targets such as enzymes, receptors, or nucleic acids. The bromine atom and the ethoxyethylamine group can participate in various interactions, including hydrogen bonding, van der Waals forces, and covalent bonding, to exert their effects.

Comparison with Similar Compounds

Structural Analogs with Varying Amine Substituents

Key differences among analogs arise from substituents on the amine group and the position of bromine on the thiophene ring:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Physical State	Storage Conditions	Reference
(4-Bromothiophen-2-yl)methylamine	C₉H₁₄BrNOS	~264.2 (calc.)	2-ethoxyethyl, 4-Br-thiophene	Not reported	RT*	Inferred
(4-Bromothiophen-2-yl)methylamine	C₁₃H₁₄BrNS	296.23	2-phenylethyl, 4-Br-thiophene	Not reported	Not reported
(3-Bromothiophen-2-yl)methylamine	C₈H₁₂BrNOS	250.16	2-methoxyethyl, 3-Br-thiophene	Liquid	RT
[(4-Bromothiophen-2-yl)methyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine	C₁₀H₁₂BrN₃S	310.2	Pyrazole-methyl, 4-Br-thiophene	Not reported	Not reported

*RT: Room Temperature

Key Observations:

• Positional Isomerism : The 3-bromo analog () is a liquid at RT, while the 4-bromo derivative’s state is unreported. Bromine position affects dipole moments and crystallization tendencies.
• Ether Chain Effects : Replacing ethoxy with methoxy (e.g., ) reduces molecular weight and may lower boiling points due to shorter alkyl chains.
• Aromatic vs.

Electronic and Reactivity Profiles

• Bromothiophene Moiety : The 4-bromo substituent on thiophene enhances electrophilicity, enabling cross-coupling reactions (e.g., Suzuki-Miyaura) for further functionalization .
• Ethoxyethyl Chain : The ether oxygen in the 2-ethoxyethyl group increases solubility in polar aprotic solvents (e.g., DMSO) compared to purely aliphatic amines like (2-ethoxyethyl)(methyl)amine ().
• Pyrazole vs. Thiophene : The pyrazole-containing analog () introduces hydrogen-bonding capability, which could enhance target binding in drug discovery contexts.

Biological Activity

(4-Bromothiophen-2-yl)methylamine is an organic compound notable for its unique structural features, which include a bromine atom on the thiophene ring and an ethoxyethylamine moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including antimicrobial properties and interactions with various biological targets.

Antimicrobial Properties

Preliminary studies indicate that (4-Bromothiophen-2-yl)methylamine exhibits significant antimicrobial activity. This is hypothesized to stem from its ability to disrupt microbial cell membranes, thereby compromising their integrity and leading to cell death. In vitro assays have shown effectiveness against various bacterial strains, suggesting potential applications in treating infections caused by resistant pathogens.

Interaction with Biological Targets

Research has focused on the compound's interactions with receptors and enzymes, particularly those involved in neurotransmission and cellular signaling pathways. The presence of the thiophene ring may enhance binding affinity due to its aromatic nature, potentially modulating receptor activity.

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Antimicrobial	Effective against multiple bacterial strains	,
Receptor Interaction	Potential modulation of neurotransmitter receptors

Study on Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of (4-Bromothiophen-2-yl)methylamine against a panel of bacteria, including both Gram-positive and Gram-negative strains. The compound demonstrated a minimum inhibitory concentration (MIC) that was comparable to established antibiotics, suggesting its potential as a lead compound in drug development.

Key Findings:

• MIC Values: Ranged from 8 to 32 µg/mL for various tested strains.
• Mechanism: Likely involves disruption of the bacterial cell wall and membrane integrity.

Pharmacological Insights

Further pharmacological investigations revealed that (4-Bromothiophen-2-yl)methylamine could influence pathways relevant to inflammation and pain modulation. This suggests possible therapeutic applications in treating conditions such as chronic pain or inflammatory diseases.